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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 315, a monoazo chrome complex dye, presents potential applications in cosmetic

and pharmaceutical research, primarily as a fluorescent probe for studying protein interactions

and as a histological staining agent. Its utility stems from its ability to bind to biomolecules such

as proteins and nucleic acids through electrostatic and hydrophobic interactions, exhibiting

changes in its fluorescent properties in response to environmental shifts like pH. This document

provides detailed application notes and protocols for the use of Acid Red 315 in a research

context, alongside a summary of its physicochemical properties and relevant safety

information.

Physicochemical and Toxicological Profile
A comprehensive understanding of Acid Red 315's properties is crucial for its application in

research.

Table 1: Physicochemical Properties of Acid Red 315
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Property Value References

Appearance
Red crystalline or powdered

solid
[1][2]

CAS Number 12220-47-2 [3]

Molecular Structure
Single azo, 1:2 Metal Complex

(often Chromium)
[2][3]

Solubility

Good solubility in water and

alcohol solvents; Poor in

organic solvents. Solubility in

water increases with

temperature.

[1][4]

Stability

Relatively stable under acidic

conditions. Prone to fading

under alkaline conditions.

Stable under normal

temperatures and pressures.

[1][4][5]

Light Fastness (ISO) 6-7 [6]

Washing Fastness 4-5 [6]

Table 2: Toxicological Summary of Acid Red 315
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Toxicological Endpoint Observation References

Acute Effects

Harmful if swallowed, inhaled,

or absorbed through the skin.

Causes eye and skin irritation.

Irritating to mucous

membranes and upper

respiratory tract.

[5]

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.
[5]

Mutagenicity
Mutagenicity data has been

reported.
[5]

Chronic Effects No information available. [5]

Application 1: Fluorescent Probe for pH-Dependent
Protein Interactions
Acid Red 315 can be utilized as an extrinsic fluorescent probe to investigate conformational

changes and interactions of proteins, particularly in response to pH variations. A notable

application is in the study of mucin proteins, which are relevant in both pharmaceutical and

cosmetic formulations. The fluorescence emission of Acid Red 315 can change in response to

the folding and unfolding of proteins.

Experimental Protocol: Fluorometric Analysis of Protein
Conformation
This protocol is adapted from general methods for using fluorescent dyes to study protein

interactions.

Materials:

Acid Red 315

Protein of interest (e.g., mucin)
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Phosphate-buffered saline (PBS) at various pH values (e.g., pH 4.0, 7.0, 9.0)

Fluorometer

Dialysis tubing (if necessary for buffer exchange)

Magnetic stirrer and stir bars

Procedure:

Preparation of Stock Solutions:

Prepare a 1 mM stock solution of Acid Red 315 in deionized water. Protect from light.

Prepare a stock solution of the protein of interest (e.g., 1 mg/mL) in a suitable buffer (e.g.,

PBS at pH 7.4).

Labeling of Protein (Non-covalent):

To a solution of the protein in a specific pH buffer, add a small aliquot of the Acid Red 315
stock solution to achieve the desired final concentration (typically in the low micromolar

range).

Incubate the mixture at room temperature for 1-2 hours with gentle stirring, protected from

light, to allow for the dye to interact with the protein.

Removal of Unbound Dye (Optional):

If necessary, remove unbound Acid Red 315 by dialysis against the corresponding pH

buffer overnight at 4°C.

Fluorometric Measurement:

Set the excitation and emission wavelengths on the fluorometer. The exact wavelengths

for Acid Red 315 should be determined experimentally, but for red-emitting azo dyes,

excitation is typically in the green region of the spectrum (e.g., 500-550 nm) and emission

in the red region (e.g., 600-650 nm).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the fluorescence emission spectrum of the Acid Red 315-protein complex at

different pH values.

As a control, measure the fluorescence of Acid Red 315 alone in the different pH buffers.

Data Analysis:

Analyze the changes in fluorescence intensity and emission maximum wavelength as a

function of pH. An increase or decrease in fluorescence intensity, or a shift in the emission

peak, can indicate conformational changes in the protein that alter the microenvironment

of the bound dye.

Workflow for Fluorometric Analysis of Protein Conformation

Application 2: Histological Staining of Cellular
Components
Acid Red 315 can be used as a staining agent in histology to visualize cellular components. Its

ability to bind to proteins and other biomolecules allows for enhanced contrast in microscopic

imaging.

Experimental Protocol: General Staining of Fixed Cells
This is a general protocol and may require optimization for specific cell types and targets.

Materials:

Cells cultured on coverslips

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS for fixation

0.1% Triton X-100 in PBS for permeabilization (optional)

Acid Red 315 staining solution (e.g., 1-10 µM in PBS)

Mounting medium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence microscope

Procedure:

Cell Fixation:

Wash the cells on coverslips twice with PBS.

Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization (Optional):

If staining intracellular components, permeabilize the cells with 0.1% Triton X-100 in PBS

for 10 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Incubate the fixed (and permeabilized) cells with the Acid Red 315 staining solution for

30-60 minutes at room temperature, protected from light.

Wash the cells three to five times with PBS to remove unbound dye.

Mounting and Imaging:

Mount the coverslips onto microscope slides using a suitable mounting medium.

Visualize the stained cells using a fluorescence microscope with appropriate filters for red

fluorescence.

Histological Staining Workflow

Considerations for Use in Cosmetic and
Pharmaceutical Formulations
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The use of Acid Red 315 in topical cosmetic or pharmaceutical formulations is primarily for

"shading" or coloring purposes and is not a well-documented area of research. Due to its

reported mutagenicity and potential for skin and eye irritation, its use in products that have

prolonged skin contact should be approached with caution and would be subject to regulatory

approval. In the United States, color additives in cosmetics are regulated by the FDA, and in

the European Union, they are listed in Annex IV of the Cosmetics Regulation. Researchers

should consult the current regulatory status of Acid Red 315 before considering its use in any

formulation intended for human application.

Signaling Pathways
Currently, there is no available research to suggest a direct involvement of Acid Red 315 in

specific cellular signaling pathways. Its primary mechanism of action in a biological context is

through non-covalent binding to macromolecules.

Known Interactions of Acid Red 315

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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